N-[2-(1-azepanyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C22H27FN2O4S/c1-2-29-20-11-9-19(10-12-20)25(17-22(26)24-15-5-3-4-6-16-24)30(27,28)21-13-7-18(23)8-14-21/h7-14H,2-6,15-17H2,1H3
• InChI Key: PDQBTCAOOCLJMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)N2CCCCCC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H27FN2O4S
• Molecular Weight: 434.5 g/mol

Description

N-[2-(1-azepanyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC).

Mechanism of Action

N-[2-(1-azepanyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide selectively targets mutant forms of the EGFR, specifically the T790M mutation, which is responsible for resistance to first-generation EGFR TKIs. This compound irreversibly binds to the ATP-binding site of the mutant EGFR, inhibiting its activity and leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a high selectivity for mutant forms of the EGFR, with minimal effects on normal cells. In preclinical studies, this compound has been shown to inhibit tumor growth and induce apoptosis in cells with the T790M mutation. Clinical trials have also demonstrated a favorable safety profile, with the most common adverse events being mild to moderate in severity.

Advantages and Limitations for Lab Experiments

N-[2-(1-azepanyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide has several advantages for lab experiments, including its high potency and selectivity for mutant forms of the EGFR. However, its irreversible binding to the ATP-binding site can make it difficult to study the effects of this compound on downstream signaling pathways. Additionally, the development of resistance to this compound is a potential limitation, as with any targeted therapy.

Future Directions

Future research on N-[2-(1-azepanyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide could focus on several areas, including the development of combination therapies to overcome resistance, the study of the effects of this compound on downstream signaling pathways, and the exploration of its potential in other cancer types. Additionally, the use of this compound in combination with other targeted therapies could be investigated to improve treatment outcomes for patients with NSCLC.
In conclusion, this compound is a promising third-generation EGFR TKI with potent activity against the T790M mutation. Its selective targeting of mutant forms of the EGFR and favorable safety profile make it a valuable addition to the treatment of NSCLC. Future research on this compound could lead to further improvements in the treatment of this disease.

Scientific Research Applications

N-[2-(1-azepanyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide has been extensively researched for its potential in the treatment of NSCLC. In preclinical studies, this compound has shown potent activity against the T790M mutation, which is a common resistance mechanism to first-generation EGFR TKIs. Clinical trials have also shown promising results, with this compound demonstrating a high response rate and prolonged progression-free survival in patients with T790M-positive NSCLC.